Cas no 922102-09-8 (4-phenoxy-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-phenoxy-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 922102-09-8
• MF: C₂₄H₂₁N₃O₅S
• MW: 463.50564455986
• CID: 6287559
• PubChem ID: 41227535
• Update Time: 2025-05-23

4-phenoxy-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-phenoxy-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• 4-phenoxy-N-{5-[3-(propane-2-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide
• 4-phenoxy-N-[5-(3-propan-2-ylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• AKOS024638441
• N-(5-(3-(isopropylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)-4-phenoxybenzamide
• F2311-0088
• 922102-09-8

• Inchi： 1S/C24H21N3O5S/c1-16(2)33(29,30)21-10-6-7-18(15-21)23-26-27-24(32-23)25-22(28)17-11-13-20(14-12-17)31-19-8-4-3-5-9-19/h3-16H,1-2H3,(H,25,27,28)
• InChI Key： FQYUUYKLZBSJJU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2=NN=C(NC(C3C=CC(=CC=3)OC3C=CC=CC=3)=O)O2)C=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 463.12019195g/mol
• Monoisotopic Mass: 463.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-phenoxy-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

Comprehensive Analysis of 4-phenoxy-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 922102-09-8)

In the realm of organic chemistry and pharmaceutical research, 4-phenoxy-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 922102-09-8) has emerged as a compound of significant interest. This molecule, characterized by its unique 1,3,4-oxadiazole core and sulfonyl functional group, exhibits promising properties that align with current trends in drug discovery and material science. Researchers are particularly drawn to its potential applications in kinase inhibition, anti-inflammatory therapies, and cancer research, making it a focal point in modern medicinal chemistry.

The structural complexity of 4-phenoxy-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide offers a versatile scaffold for structure-activity relationship (SAR) studies. Its oxadiazole ring, known for its electron-withdrawing properties, enhances the compound's stability and bioavailability. Meanwhile, the phenoxy and benzamide moieties contribute to its binding affinity with biological targets, a feature highly sought after in small-molecule drug design. Recent publications highlight its relevance in addressing drug-resistant pathogens and chronic inflammatory conditions, topics dominating academic and industrial discussions.

From a synthetic perspective, the preparation of CAS No. 922102-09-8 involves multi-step organic reactions, including cyclization and sulfonylation processes. Advanced techniques such as HPLC purification and NMR spectroscopy are critical for ensuring the compound's purity and structural integrity. These methodologies resonate with the growing demand for high-purity intermediates in pharmaceutical manufacturing, a trend amplified by the rise of precision medicine and personalized therapeutics.

The compound's mechanism of action is under active investigation, with preliminary data suggesting interactions with protein kinases and cell signaling pathways. This aligns with the broader scientific community's focus on targeted therapy and signal transduction modulation. Notably, its propane-2-sulfonyl group may play a pivotal role in enhancing membrane permeability, a key factor in blood-brain barrier penetration—a hot topic in neuropharmacology research.

In material science applications, 4-phenoxy-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide demonstrates potential as a photoactive material due to its conjugated system. This property is particularly relevant to the development of organic electronics and sensors, areas experiencing exponential growth driven by the Internet of Things (IoT) revolution. Researchers are exploring its electroluminescent properties for next-generation OLED displays, addressing the global demand for energy-efficient technologies.

Quality control and analytical characterization of CAS No. 922102-09-8 require sophisticated instrumentation. Techniques like mass spectrometry and X-ray crystallography provide crucial insights into its molecular conformation and stability. These aspects are paramount in Good Manufacturing Practice (GMP) compliance, a subject of increasing importance in pharmaceutical quality assurance circles.

As the scientific community continues to explore heterocyclic compounds with sulfonamide functionalities, 4-phenoxy-N-{5-3-(propane-2-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide stands out as a valuable research tool. Its multifaceted applications bridge medicinal chemistry and advanced materials, making it a compound worthy of attention in both academic and industrial settings. Future studies may uncover additional utilities in agricultural chemistry or catalysis, further expanding its scientific and commercial significance.